Cas no 83417-24-7 (5-(Pyridin-2-ylmethyl)-4H-1,2,4-triazol-3-amine)

83417-24-7 structure
Product name:5-(Pyridin-2-ylmethyl)-4H-1,2,4-triazol-3-amine
5-(Pyridin-2-ylmethyl)-4H-1,2,4-triazol-3-amine Chemical and Physical Properties
Names and Identifiers
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- 5-(Pyridin-2-ylmethyl)-4H-1,2,4-triazol-3-amine
- 5-(pyridin-2-ylmethyl)-1H-1,2,4-triazol-3-amine
- 1H-1,2,4-Triazol-3-amine,5-(2-pyridinylmethyl)- (9CI)
- CHEMBL152616
- 1H-1,2,4-Triazol-5-amine,3-(2-pyridinylmethyl)-
- 5-[(Pyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
- FT-0754966
- 83417-24-7
- DTXSID00658505
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- Inchi: 1S/C8H9N5/c9-8-11-7(12-13-8)5-6-3-1-2-4-10-6/h1-4H,5H2,(H3,9,11,12,13)
- InChI Key: NKSXTZQHEAIDSX-UHFFFAOYSA-N
- SMILES: N1C=CC=CC=1CC1=NN=C(N)N1
Computed Properties
- Exact Mass: 175.086
- Monoisotopic Mass: 175.086
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 80.5A^2
Experimental Properties
- Density: 1.356
- Boiling Point: 458.8 °C at 760 mmHg
- Flash Point: 458.8 °C at 760 mmHg
- Refractive Index: 1.674
5-(Pyridin-2-ylmethyl)-4H-1,2,4-triazol-3-amine Related Literature
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Jang-Yeon Hwang,Chong S. Yoon,Ilias Belharouak,Yang-Kook Sun J. Mater. Chem. A, 2016,4, 17952-17959
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Soheila Khajeh Dangolani,Farhad Panahi,Maryam Nourisefat,Ali Khalafi-Nezhad RSC Adv., 2016,6, 92316-92324
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Guang-Bo Wang,Sha Li,Cai-Xin Yan,Qian-Qian Lin,Fu-Cheng Zhu,Yan Geng,Yu-Bin Dong Chem. Commun., 2020,56, 12612-12615
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Jukuan Zheng,Sibai Xie,Fei Lin,Geng Hua,Tianyi Yu,Darrell H. Reneker Polym. Chem., 2013,4, 2215-2218
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David S. Goodsell,Ludovic Autin,Stefano Forli,Michel F. Sanner,Arthur J. Olson Faraday Discuss., 2014,169, 23-44
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Felcia Lai,Jonathan J. Du,Linda Váradi,Daniel Baker,Paul W. Groundwater,Jacob Overgaard,James A. Platts,David E. Hibbs Phys. Chem. Chem. Phys., 2016,18, 28802-28818
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7. A bimodal-pore strategy for synthesis of Pt3Co/C electrocatalyst toward oxygen reduction reaction†Wei Hong,Xinran Shen,Fangzheng Wang,Xin Feng,Jing Li,Zidong Wei Chem. Commun., 2021,57, 4327-4330
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Yuxi Liu,Xiaoming Qiu,Xiaobin Liu,Yongchang Liu,Li-Zhen Fan J. Mater. Chem. A, 2018,6, 8750-8756
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9. A bioinspired glycopolymer for capturing membrane proteins in native-like lipid-bilayer nanodiscs†Bartholomäus Danielczak,Marie Rasche,Julia Lenz,Eugenio Pérez Patallo,Sophie Weyrauch,Florian Mahler,Annette Meister,Jonathan Oyebamiji Babalola,Cenek Kolar Nanoscale, 2022,14, 1855-1867
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Miqiu Kong,Ronald G. Larson Soft Matter, 2015,11, 1572-1581
83417-24-7 (5-(Pyridin-2-ylmethyl)-4H-1,2,4-triazol-3-amine) Related Products
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